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Compound of Interest

Compound Name:

Methyl 4-

(hydroxymethyl)cyclohexanecarbo

xylate

Cat. No.: B180981 Get Quote

Essential Safety and Handling Guide for Methyl
4-(hydroxymethyl)cyclohexanecarboxylate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Methyl 4-(hydroxymethyl)cyclohexanecarboxylate, including detailed personal

protective equipment (PPE) protocols, operational plans, and disposal procedures.

Personal Protective Equipment (PPE)
When handling Methyl 4-(hydroxymethyl)cyclohexanecarboxylate, a comprehensive

approach to personal protection is critical. The following table summarizes the required PPE for

various laboratory operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Pre-

dispensing

Chemical splash

goggles
Nitrile gloves Laboratory coat

Use in a well-

ventilated area. If

dust is

generated, a P95

(US) or P1 (EU

EN 143) particle

respirator is

recommended.

[1]

Chemical

Transfer/Reactio

n

Chemical splash

goggles or face

shield worn over

safety glasses[2]

Nitrile gloves.

Inspect gloves

prior to use.[1]

Laboratory coat

Work in a

chemical fume

hood. For higher-

level protection,

use OV/AG/P99

(US) or ABEK-P2

(EU EN 143)

respirator

cartridges.[1]

Post-Reaction

Quenching

Chemical splash

goggles and face

shield

Nitrile gloves Laboratory coat

Conduct in a

chemical fume

hood.

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or neoprene

gloves

Chemical

resistant apron

or coveralls

A respirator with

appropriate

cartridges

(OV/AG/P99 or

ABEK-P2) is

necessary.[1]

Waste Disposal
Chemical splash

goggles
Nitrile gloves Laboratory coat

Use in a well-

ventilated area.

Hazard Identification and First Aid
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Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is classified with the following hazards:

Harmful if swallowed.[3]

Harmful in contact with skin.[3]

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause respiratory irritation.[4]

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

If inhaled: If breathed in, move person into fresh air. If not breathing, give artificial respiration.

Consult a physician.[1]

Experimental Protocol: Safe Handling and Disposal
Workflow
1. Preparation and Pre-use Inspection:

Ensure that a current Safety Data Sheet (SDS) is accessible.

Verify that all necessary PPE is available and in good condition.

Check that the chemical fume hood is functioning correctly.

Prepare all necessary equipment and reagents before handling the chemical.
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2. Handling and Use:

Conduct all operations involving open containers of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate inside a certified chemical fume hood.

Ground and bond containers when transferring the material to prevent static discharge.[5]

Use spark-proof tools.[5][6]

Avoid creating dust or aerosols.[1]

Keep the container tightly closed when not in use.[4][6]

Wash hands thoroughly after handling.[4]

3. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, silica gel, or

vermiculite.[5][6]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly.

4. Disposal Plan:

Dispose of unused product and contaminated materials as hazardous waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Contaminated packaging should be disposed of as unused product.[1]

Do not let the product enter drains.[1]

Logical Workflow for Safe Handling
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Caption: Safe handling workflow for Methyl 4-(hydroxymethyl)cyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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